Cas no 1073354-46-7 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyridine)

• Product Name: 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyridine
• CAS No: 1073354-46-7
• MF: C₁₃H₁₇BF₃NO₃
• MW: 303.085194349289
• MDL: MFCD07781172
• CID: 857103
• PubChem ID: 24208794
• Update Time: 2025-04-19

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyridine
• 2-(2,2,2-Trifluoroethoxy)pyridine-3-boronic acid pinacol ester
• 2,6-DIFLUORO-3-METHYLPHENYLACETONITRILE
• 2-(2,2,2-Trifluoroethoxy)pyridine-3-boronicacidpinacolester
• AKOS015950247
• CS-0175534
• MFCD07781172
• JSYVVFGMCOWXSP-UHFFFAOYSA-N
• 1073354-46-7
• 2-(2,2,2-TRIFLUOROETHOXY)PYRIDINE-3-BORONIC ACID, PINACOL ESTER
• AS-48771
• DTXSID10639885
• J-001837
• FD10038

• MDL： MFCD07781172
• Inchi： 1S/C13H17BF3NO3/c1-11(2)12(3,4)21-14(20-11)9-6-5-7-18-10(9)19-8-13(15,16)17/h5-7H,8H2,1-4H3
• InChI Key： JSYVVFGMCOWXSP-UHFFFAOYSA-N
• SMILES： FC(COC1C(B2OC(C)(C)C(C)(C)O2)=CC=CN=1)(F)F

Computed Properties

• Exact Mass: 303.12500
• Monoisotopic Mass: 303.1253581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.58000
• LogP: 2.32190
• Sensitiveness: Air Sensitive